Cas no 913613-99-7 (7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one)

• Product name: 7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
• CAS No: 913613-99-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 1095216
• PubChem ID: 66885381

7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 7-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
• 3,4-Dihydro-7-hydroxy-2-methyl-1(2H)-isoquinolinone (ACI)
• 7-Hydroxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
• CS-0187270
• DB-182986
• BS-49990
• E76292
• SCHEMBL1037654
• 913613-99-7
• SYBGMPNYIPZCIX-UHFFFAOYSA-N
• MFCD24719603
• 3,4-Dihydro-7-hydroxy-2-methyl-1(2h)-isoquinolinone

• Inchi： 1S/C10H11NO2/c1-11-5-4-7-2-3-8(12)6-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
• InChI Key： SYBGMPNYIPZCIX-UHFFFAOYSA-N
• SMILES： O=C1N(C)CCC2C1=CC(=CC=2)O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives